Cas no 33038-96-9 (Piperazine, 1-(3-isothiocyanatopropyl)-4-methyl-)

• Product Name: Piperazine, 1-(3-isothiocyanatopropyl)-4-methyl-
• CAS No: 33038-96-9
• MF: C₉H₁₇N₃S
• MW: 199.316380262375
• CID: 1455051
• Update Time: 2024-08-25

Piperazine, 1-(3-isothiocyanatopropyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(3-isothiocyanatopropyl)-4-methyl-

• Inchi： 1S/C9H17N3S/c1-11-5-7-12(8-6-11)4-2-3-10-9-13/h2-8H2,1H3
• InChI Key： CWHMCKKLLGWBRU-UHFFFAOYSA-N
• SMILES： N1(CCCN=C=S)CCN(C)CC1

Computed Properties

• Exact Mass: 199.11451

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 314.3±27.0 °C(Predicted)
• PSA: 18.84
• pka: 7?+-.0.10(Predicted)